![molecular formula C19H15F3N6O2S2 B2391345 4-{[(4-methyl-5-{2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazol-4-yl}-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}benzenecarboxylic acid CAS No. 956754-61-3](/img/structure/B2391345.png)
4-{[(4-methyl-5-{2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazol-4-yl}-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}benzenecarboxylic acid
Overview
Description
4-{[(4-methyl-5-{2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazol-4-yl}-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}benzenecarboxylic acid is a useful research compound. Its molecular formula is C19H15F3N6O2S2 and its molecular weight is 480.48. The purity is usually 95%.
BenchChem offers high-quality 4-{[(4-methyl-5-{2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazol-4-yl}-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}benzenecarboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-{[(4-methyl-5-{2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazol-4-yl}-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}benzenecarboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
This compound could have potential antimicrobial activity. A series of derivatives of similar compounds have been synthesized and evaluated for their in vitro antimicrobial activity . The potential antimicrobial effect of these new compounds was observed mainly against Gram-positive bacteria .
Antibacterial Activity
The compound could also have antibacterial properties. For instance, a series of N-{4-[(4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl) methyl]-1,3-thiazol-2-yl}-2-substituted amide derivatives were synthesized and screened for their preliminary in vitro antibacterial activity against Staphylococcus aureus, E. coli, P. aeroginosa, and S. typhi .
Antifungal Activity
The compound could be used in the development of antifungal drugs. Thiazoles are found in many potent biologically active compounds, such as Abafungin, an antifungal drug .
Antiretroviral Activity
The compound could have potential antiretroviral activity. Thiazoles are found in Ritonavir, an antiretroviral drug .
Antineoplastic Activity
The compound could be used in the development of antineoplastic drugs. Thiazoles are found in Tiazofurin, an antineoplastic drug .
Antioxidant Activity
The compound could have potential antioxidant activity. A lot of work has been done on thiazole ring to find new compounds related to this scaffold to act as antioxidant .
Analgesic and Anti-inflammatory Activity
The compound could have potential analgesic and anti-inflammatory activity. Thiazole derivatives have been found to have these properties .
Neuroprotective Activity
The compound could have potential neuroprotective activity. Thiazole derivatives have been found to have these properties .
Mechanism of Action
Target of Action
The primary target of this compound is currently unknown. The compound belongs to the thiazole derivatives, which are known to have a wide range of biological activities and are used as intermediates in organic synthesis and medicinal chemistry .
Mode of Action
Some thiazole derivatives act as enzyme inhibitors, while others may interact with receptors or ion channels .
Biochemical Pathways
The specific biochemical pathways affected by this compound are not well-documented. Thiazole derivatives can affect a variety of biochemical pathways depending on their specific targets. For example, some thiazole derivatives inhibit enzymes involved in cellular metabolism, while others may modulate signal transduction pathways .
Pharmacokinetics
The compound’s solubility in methanol suggests that it may be well-absorbed in the body. The presence of the trifluoromethyl group could potentially affect the compound’s distribution and metabolism, as this group is known to enhance metabolic stability and lipophilicity .
Result of Action
Thiazole derivatives are known to have a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer effects .
properties
IUPAC Name |
4-[[4-methyl-5-[2-[3-methyl-5-(trifluoromethyl)pyrazol-1-yl]-1,3-thiazol-4-yl]-1,2,4-triazol-3-yl]sulfanylmethyl]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15F3N6O2S2/c1-10-7-14(19(20,21)22)28(26-10)17-23-13(9-32-17)15-24-25-18(27(15)2)31-8-11-3-5-12(6-4-11)16(29)30/h3-7,9H,8H2,1-2H3,(H,29,30) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OMYOZMKBCFYJMP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)C(F)(F)F)C2=NC(=CS2)C3=NN=C(N3C)SCC4=CC=C(C=C4)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15F3N6O2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
480.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-{[(4-methyl-5-{2-[3-methyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]-1,3-thiazol-4-yl}-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}benzenecarboxylic acid | |
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